Cas no 732266-48-7 (2-Cyano-3-(3-hydroxy-4-methoxyphenyl)-N-2-thiazolyl-2-propenamide)

2-Cyano-3-(3-hydroxy-4-methoxyphenyl)-N-2-thiazolyl-2-propenamide structure
732266-48-7 structure
Product Name:2-Cyano-3-(3-hydroxy-4-methoxyphenyl)-N-2-thiazolyl-2-propenamide
CAS No:732266-48-7
MF:C14H11N3O3S
MW:301.320441484451
CID:5454517
PubChem ID:2419616
Update Time:2023-08-27

2-Cyano-3-(3-hydroxy-4-methoxyphenyl)-N-2-thiazolyl-2-propenamide Chemical and Physical Properties

Names and Identifiers

    • EN300-26595993
    • 2-cyano-3-(3-hydroxy-4-methoxyphenyl)-N-(1,3-thiazol-2-yl)prop-2-enamide
    • Z44359553
    • (E)-2-cyano-3-(3-hydroxy-4-methoxyphenyl)-N-(1,3-thiazol-2-yl)prop-2-enamide
    • 732266-48-7
    • HMS1784I21
    • 2-Cyano-3-(3-hydroxy-4-methoxyphenyl)-N-2-thiazolyl-2-propenamide
    • Inchi: 1S/C14H11N3O3S/c1-20-12-3-2-9(7-11(12)18)6-10(8-15)13(19)17-14-16-4-5-21-14/h2-7,18H,1H3,(H,16,17,19)
    • InChI Key: NZQXNDWKGVGSDF-UHFFFAOYSA-N
    • SMILES: C(NC1=NC=CS1)(=O)C(C#N)=CC1=CC=C(OC)C(O)=C1

Computed Properties

  • Exact Mass: 301.05211239g/mol
  • Monoisotopic Mass: 301.05211239g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 460
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 124Ų

Experimental Properties

  • Density: 1.461±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 4.63±0.70(Predicted)

2-Cyano-3-(3-hydroxy-4-methoxyphenyl)-N-2-thiazolyl-2-propenamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26595993-0.05g
2-cyano-3-(3-hydroxy-4-methoxyphenyl)-N-(1,3-thiazol-2-yl)prop-2-enamide
732266-48-7 95.0%
0.05g
$246.0 2025-03-20
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